Cas no 89193-17-9 (1H-Pyrazole-4-carboxylic acid, 5-ethyl-1-phenyl-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-ethyl-1-phenyl-, ethyl ester
• CAS No: 89193-17-9
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 609284
• PubChem ID: 13185107
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 5-ethyl-1-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-ethyl-1-phenyl-, ethyl ester
• ethyl 5-ethyl-1-phenylpyrazole-4-carboxylate
• SCHEMBL13887595
• DTXSID00525703
• 89193-17-9
• Ethyl 5-ethyl-1-phenyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C14H16N2O2/c1-3-13-12(14(17)18-4-2)10-15-16(13)11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3
• InChI Key： GMXDPARCYACWPF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C2C=CC=CC=2)C=1CC)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1Ų